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Compound of Interest |

Compound Name: 2-Chlorophenyl! cyclohexyl ketone
CAS No.: 58139-10-9
Cat. No.: B1612742

Get Quote

As a Senior Application Scientist, | recognize that the safe handling and disposal of
halogenated organic intermediates are critical components of operational integrity in drug
development and chemical synthesis. 2-Chlorophenyl cyclohexyl ketone (CAS 58139-10-9)
is a lipophilic, halogenated organic compound. Because it contains a covalently bound chlorine
atom, its disposal cannot be treated like standard organic waste. Improper disposal can lead to
the release of highly toxic hydrogen chloride (HCI) gas or dioxin precursors into the
environment.

This guide provides a self-validating, step-by-step operational plan for the safe handling,
segregation, and disposal of 2-chlorophenyl cyclohexyl ketone, ensuring strict compliance
with Environmental Protection Agency (EPA) Resource Conservation and Recovery Act
(RCRA) standards.

Chemical Profile & Hazard Identification

Before initiating any disposal protocol, personnel must understand the quantitative and physical
properties of the chemical. 2-Chlorophenyl cyclohexyl ketone is a colorless oil at room
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temperature, which dictates that it must be managed as a liquid waste stream unless absorbed
into a solid matrix.

Property Value Operational Implication
2-chlorophenyl Defines structural class (aryl

IUPAC Name ( pheny) (ary
(cyclohexyl)methanone cyclohexyl ketone).

Required for EPA hazardous

CAS Number 58139-10-9 N
waste profiling.
Indicates the presence of a
Molecular Formula Ci3H15CIO )
halogen (Chlorine).
] High molecular weight; low
Molecular Weight 222.71 g/mol - _
volatility but persistent.
_ _ Requires liquid containment
Physical State Colorless oil )
strategies.
Waste should be kept away
Storage Temp 2-8 °C
from heat sources[1].
o ] Must be incinerated with HCI
Waste Classification Halogenated Organic Waste

scrubbers[2].

The Causality of Halogenated Waste Segregation

In laboratory waste management, mixing incompatible streams is a critical failure point. 2-
Chlorophenyl cyclohexyl ketone must never be mixed with non-halogenated solvent waste
(e.g., ethanol, acetone, or hexane)[3].

The Mechanistic Rationale: During the final destruction of organic waste via high-temperature
incineration, standard non-halogenated solvents combust into carbon dioxide and water.
However, halogenated compounds like 2-chlorophenyl cyclohexyl ketone combust to form
hydrogen chloride (HCI) gas[2]. RCRA-permitted commercial incinerators must utilize
specialized, expensive alkaline scrubbers to neutralize this acidic gas before it reaches the
atmosphere[2]. If you mix non-halogenated waste into a halogenated stream, you artificially
inflate the volume of waste that requires this specialized treatment, drastically increasing
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disposal costs and operational burden[3]. Furthermore, mixing halogenated ketones with strong
bases or oxidizing agents can trigger exothermic reactions or form shock-sensitive
byproducts[4].
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Workflow for the segregation, containment, and disposal of halogenated organic waste.
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Step-by-Step Disposal Methodology

To ensure a self-validating safety system, every step of the disposal process must be
documented and executed with precision. The following protocol outlines the routine disposal of
liquid waste containing 2-chlorophenyl cyclohexyl ketone.

Protocol: Routine Disposal of Halogenated Ketone Waste

o Objective: Safely transfer and store waste containing 2-chlorophenyl cyclohexyl ketone
for final RCRA-compliant disposal.

e Required PPE: Heavy-duty nitrile gloves (butyl rubber if mixed with aggressive solvents),
chemical splash goggles, and a flame-resistant lab coat.

Step-by-Step Procedure:

o Compatibility Verification: Select a chemically compatible waste container. Avoid standard
thin-walled polyethylene if high concentrations of aggressive co-solvents (like
dichloromethane or chloroform) are present; use a PTFE-lined glass carboy[3].

o Strict Segregation: Verify that no non-halogenated solvents, strong acids, bases, or reactive
metals are currently in the waste container. Halogenated organics must be strictly isolated[3].

 Fume Hood Transfer: Operating entirely inside a certified chemical fume hood, use a
dedicated, chemically inert funnel to transfer the waste into the carboy. Do not exceed 80%
capacity; the remaining headspace is required to accommodate vapor expansion.

o Capping & Venting: Seal the container with a vented storage cap. Vented caps prevent
dangerous over-pressurization caused by the accumulation of volatile organic vapors|[3].

« EPA-Compliant Labeling: Immediately affix a hazardous waste label. The label must explicitly
state "Hazardous Waste - Halogenated Organics" and list all constituents with their
approximate percentages (e.g., "2-Chlorophenyl cyclohexyl ketone 15%, Dichloromethane
85%")[5].

e Secondary Containment: Place the sealed container in a secondary containment tray within
a designated, ventilated flammable storage cabinet until your Environmental Health and
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Safety (EHS) team initiates the vendor pickup|[3].

Spill Response & Decontamination Logic

Accidental releases of 2-chlorophenyl cyclohexyl ketone require immediate, structured
intervention. Because it is a lipophilic oil, it will not evaporate quickly and poses a persistent
slip hazard and dermal exposure risk.
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Decision matrix and response protocol for 2-chlorophenyl cyclohexyl ketone spills.
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Protocol: Chemical Spill Decontamination

o Objective: Neutralize, recover, and decontaminate accidental releases of 2-chlorophenyl
cyclohexyl ketone.

Step-by-Step Procedure:

o Assessment & Triage: Determine the spill volume. For spills exceeding 500 mL outside of a
fume hood, immediately evacuate the laboratory, secure the doors, and contact the EHS
HazMat team[4].

o Containment: For manageable spills (<500 mL inside a hood), surround the spill perimeter
with an inert absorbent material (e.g., vermiculite, dry sand, or commercial spill pads) to
prevent the oil from spreading[4]. Never use combustible absorbents like sawdust for organic
ketones.

o Absorption: Cover the center of the spill with the absorbent. Allow 5-10 minutes for complete
capillary uptake of the lipophilic ketone.

o Collection: Use a non-sparking scoop to collect the saturated absorbent. Transfer it into a
wide-mouth, sealable hazardous waste container[3].

o Surface Decontamination: Wash the spill surface with a mild detergent and water to break up
the oil, followed by a wipe-down with a compatible solvent (e.g., isopropanol) to remove any
residual organic film.

e Solid Waste Disposal: Dispose of all saturated absorbents and contaminated wipes as
"Halogenated Solid Waste"[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. utiasafety.tennessee.edu [utiasafety.tennessee.edu]

e 4. nipissingu.ca [nipissingu.ca]

e 5. purdue.edu [purdue.edu]

e To cite this document: BenchChem. [2-Chlorophenyl cyclohexyl ketone proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1612742/docs#2-chlorophenyl-cyclohexyl-ketone-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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